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Compound of Interest

3'4'-Dimethyl-2,2,2-
Compound Name:

trifluoroacetophenone
CAS No.: 75833-26-0
Cat. No.: B1302066

Get Quote

Part 1: Executive Summary & Immediate Action

Do not dispose of this compound down the drain. 3',4'-Dimethyl-2,2,2-trifluoroacetophenone
is a fluorinated organic compound.[1][2][3][4][5] While it shares the flammability characteristics
of standard ketones, the presence of the trifluoromethyl group (-CF3) mandates specific
disposal protocols to prevent the release of corrosive Hydrogen Fluoride (HF) gas during
incineration.[6]

Core Disposal Directive:
¢ Primary Stream: High-BTU Halogenated Organic Waste.

e Segregation: Keep separate from non-halogenated solvents (e.g., acetone, ethanol) and
strong oxidizers.

o Container: Glass or PTFE-lined containers. Avoid low-density polyethylene (LDPE) for long-
term storage of concentrated waste.
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Part 2: Chemical Profile & Hazard Assessment

To manage waste effectively, we must understand the "Why" behind the protocol. The
trifluoromethyl moiety confers unique stability and toxicity risks upon thermal decomposition.

~hemical Identi

Property Detail

Chemical Name 3',4'-Dimethyl-2,2,2-trifluoroacetophenone

Acetophenone core with two methyl groups (3,4-
Structure position) and a trifluoromethyl group.[1][6][7][8]
[9][10]

Note: Verify on specific vendor bottle. Common
CAS Number analogues: 75833-26-0 (isomer specific) or 434-
45-7 (parent).[1]

Molecular Formula C1oH9oF30

Physical State Liquid (Colorless to pale yellow)

Critical Hazards (The "Why")

Hazard Class Risk Description Disposal Implication

Flash point likely ~40—-60°C Must be treated as Ignitable

Flammable Liquid
(Category 3).[1][6] Waste (D001).[1][6]

Critical: Standard incineration

converts F to HF (Hydrofluoric

) Contains chemically bound Acid), wrecking scrubbers.[1]
Fluorinated . -
fluorine.[1][6] [6] Must go to facilities
equipped for halogenated
waste.
PPE (Nitrile gloves, goggles
) Skin/Eye/Respiratory irritant.[1] _( g goggles)
Irritant required during waste transfer.

615
[6105] (1176}
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Part 3: Pre-Disposal Protocol & Segregation

The most common error in disposing of fluorinated ketones is misclassifying them as "General
Organic Solvents."

The "Halogen Rule"

In waste management, Fluorine counts as a halogen.[6]

e Non-Halogenated Stream: < 1,000 ppm Halogen content. (Do NOT place this chemical
here).

o Halogenated Stream: Any significant concentration of F, Cl, Br, I. (Place this chemical here).

Compatibility & Container Selection[1]

o Compatible Materials: Borosilicate Glass, PTFE (Teflon), Stainless Steel (304/316).

e Incompatible Materials: Strong oxidizers (peroxides, permanganates), strong bases (risk of
haloform-type cleavage), and reducing agents.

Part 4: Disposal Workflow (Decision Matrix)

This self-validating workflow ensures the chemical ends up in the correct incineration stream.
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Waste Generation:
3',4'-Dimethyl-2,2,2-trifluoroacetophenone

Is the waste pure or mixed?

Pure Solution

Mixed Solvent Waste

Pure Chemical
(Expired/Surplus)

Does the mixture contain
Oxidizers or Strong Acids?

CRITICAL: Segregate immediately.
Do not mix Oxidizers with Flammables.

!
I
'lAfter Neutralization/Separation

Label as:
'Flammable Liquid, Toxic, Halogenated'

Transfer to Safety Can or
Glass Bottle (Amber preferred)

;

Manifest as:
Waste Flammable Liquid, N.O.S.
(Contains Trifluoromethyl Ketones)

Ship to TSDF for
Incineration with Acid Scrubbing

Click to download full resolution via product page
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Figure 1: Logic flow for segregating and packaging fluorinated ketone waste. Note the critical
check for oxidizers.

Part 5: Spill Management Protocol

In the event of a spill, speed and the correct absorbent are vital. Water is generally ineffective
due to immiscibility and potential to spread the flammable liquid.

Spill Response Diagram

4. Absorption 6. Decontamination
Cover liquid completely.

Do NOT use combustible sawdust.

1. Alert & Evacuate
(Remove Ignition Sources)

2. Don PPE 3. Containment

. P S 3
(Nitrile Gloves, Goggles, Lab Coat) Use Vermiculite or Sand berm Label 'Hazardous Waste - Debris'

Click to download full resolution via product page

Figure 2: Immediate response steps for a laboratory spill of 3',4'-Dimethyl-2,2,2-
trifluoroacetophenone.

Specific Cleanup Instructions

« Ignition Control: Immediately turn off hot plates and stirrers. The flash point is low enough
that vapors can travel to ignition sources.

o Absorbent: Use Vermiculite, Dry Sand, or Clay-based absorbents.

o Contraindication: Do not use paper towels or sawdust for large spills; these increase
surface area and flammability.

o Disposal of Debris: The contaminated sand/vermiculite must be treated as solid hazardous
waste (halogenated).

Part 6: Regulatory Compliance (US EPA Focus)

Proper coding ensures your facility remains compliant with RCRA (Resource Conservation and
Recovery Act) regulations.
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Regulatory Body Codel/Classification Explanation

Primary characteristic due to
EPA RCRA D001 (Ignitable) flash point < 60°C (140°F).[1]
[6]

Only if mixed with spent
halogenated solvents listed in
FO01-F005.[1][6] As a pure

substance, use D-codes.

EPA RCRA F-Listed (Potentially)

Proper Shipping Name:
Ketones, liquid, n.o.s. (3',4'-

DOT (Shipping) UN1224 Dimethyl-2,2,2-
trifluoroacetophenone).[1][6]
Class 3.

Strictly prohibited from drain
disposal due to flammability

Sewer Authority Prohibited )
and fluorinated byproducts.[1]

[6]

The "Generator Knowledge" Clause

As a researcher, you are the "Generator." You must certify that the waste contains Fluorine.
Failure to declare this can damage the incinerator at the Treatment, Storage, and Disposal
Facility (TSDF), leading to liability for your organization. Always write "Contains Fluorine" on the
waste tag.[6]
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Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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